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For Researchers, Scientists, and Drug Development Professionals

In the selection of polymeric materials for laboratory and pharmaceutical applications, chemical

resistance is a paramount consideration. The integrity and performance of equipment, filtration

membranes, and fluid handling components are directly influenced by their compatibility with a

wide range of chemicals, from aggressive solvents to corrosive acids and bases. This guide

provides a detailed comparative analysis of two commonly used high-performance

thermoplastics: Polyethersulfone (PEES or PES) and Polyvinylidene Fluoride (PVDF).

This comparison guide delves into the chemical compatibility of PEES and PVDF, presenting

available data to assist researchers and professionals in making informed material selection

decisions. The information is supported by established experimental protocols for chemical

resistance testing.

General Comparison
Polyvinylidene Fluoride (PVDF) is a fluoropolymer renowned for its exceptional chemical

inertness and thermal stability.[1] It exhibits broad resistance to a wide array of chemicals,
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including most acids, bases, organic solvents, and oxidizing agents.[2] This makes PVDF a

preferred material for applications involving harsh chemical environments.[2]

Polyethersulfone (PEES), also known as PES, is a high-temperature amorphous thermoplastic.

It offers good resistance to aqueous solutions, dilute acids, bases, and a range of inorganic

chemicals.[3][4] However, its resistance to organic solvents is generally considered inferior to

that of PVDF.[2] PEES is often favored for applications in biological and pharmaceutical

processes where exposure to aggressive organic solvents is less frequent.[2]

Chemical Resistance Data
The following table summarizes the chemical resistance of PEES and PVDF to a variety of

common chemicals. The ratings are based on publicly available chemical compatibility charts

and are intended as a general guideline. It is crucial to note that the actual chemical resistance

can be affected by factors such as temperature, concentration, exposure duration, and

mechanical stress.[3][5] Therefore, for critical applications, it is always recommended to

perform testing under the specific conditions of use.
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Chemical PEES (PES) Resistance PVDF Resistance

Acids

Acetic Acid (10%) Good Excellent

Acetic Acid (Glacial) Good[6] Good

Hydrochloric Acid

(concentrated)
Good[6] Excellent

Nitric Acid (concentrated) Not Recommended[6] Good

Sulfuric Acid (concentrated) Not Recommended[6] Good

Bases

Ammonium Hydroxide

(concentrated)
Good Excellent

Sodium Hydroxide (50%) Good Excellent

Organic Solvents

Acetone Not Recommended[6] Limited/Not Recommended[7]

Benzene Limited Resistance[6] Excellent

Chloroform Not Recommended[6] Good

Ethanol Good Excellent

Isopropanol Good Excellent

Methanol Good Excellent

Methylene Chloride Not Recommended[6] Limited Resistance

Toluene Limited Resistance[6] Excellent

Xylene Limited Resistance[6] Excellent

Other

Bleaching Solutions (e.g.,

Sodium Hypochlorite)
Good Good
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Hydrogen Peroxide Good Excellent

Note on Quantitative Data:

While extensive qualitative data is available, comprehensive quantitative data comparing the

percentage change in mechanical properties (e.g., tensile strength, elongation) or physical

properties (e.g., weight, dimensions) of PEES and PVDF across a wide range of chemicals is

not readily available in a consolidated format. The performance of these polymers is highly

dependent on the specific grade, processing conditions, and the application's environmental

factors.

However, some specific quantitative findings from research studies highlight their comparative

resistance:

Tensile Strength: In a study comparing PES and PVDF membranes modified with titanium

dioxide (TiO2), the PVDF composite membrane exhibited a significantly higher tensile

strength (3.153 MPa at 23wt%) compared to the PES composite membrane (0.617 MPa at

35wt%).[8] This suggests superior mechanical robustness of PVDF in this specific

formulation.

Thermal Stability: PVDF is generally more thermally stable than PES, withstanding higher

temperatures.[4] PVDF can be stable up to approximately 260°C, while PES is generally

stable up to around 200°C.[4]

Experimental Protocols
The chemical resistance of plastics is typically evaluated using standardized test methods. The

most widely recognized standard is ASTM D543: Standard Practices for Evaluating the

Resistance of Plastics to Chemical Reagents. This standard provides a framework for

assessing the effect of chemical exposure on the properties of plastic materials.

Key Aspects of ASTM D543 Protocol:
1. Test Specimens:
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Standardized specimens of the plastic material are used. The dimensions depend on the

specific properties to be evaluated (e.g., tensile strength, flexural strength).

2. Chemical Reagents:

A comprehensive list of standard reagents is provided, but the protocol also allows for the

use of other chemicals relevant to the intended application.

3. Exposure Conditions:

Immersion Test: Specimens are fully immersed in the chemical reagent for a specified

duration and at a controlled temperature. This simulates applications where the material is in

continuous contact with the chemical.

Wipe/Patch Test: The chemical reagent is applied to the surface of the specimen for shorter,

intermittent exposures, simulating splashes or spills.

4. Property Evaluation:

Weight and Dimensional Changes: The weight and dimensions of the specimens are

measured before and after chemical exposure to determine swelling, shrinkage, or extraction

of material.

Mechanical Properties: Key mechanical properties such as tensile strength, elongation at

break, and flexural strength are measured before and after exposure. The percentage

change in these properties is a critical indicator of chemical attack.

Visual Inspection: Specimens are visually examined for any changes in appearance, such as

discoloration, crazing, cracking, or dissolution.

5. Reporting of Results:

The results are reported as the percentage change in the measured properties after

exposure to the specific chemical reagent for a defined time and temperature.

Experimental Workflow Visualization
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The following diagram illustrates a typical workflow for evaluating the chemical resistance of

polymeric materials according to the ASTM D543 standard.

1. Specimen Preparation

2. Chemical Exposure

3. Post-Exposure Evaluation

4. Data Analysis & Reporting

Prepare Standardized
Test Specimens

Initial Measurement:
- Weight

- Dimensions
- Mechanical Properties

Immersion in
Chemical Reagent

Controlled Conditions:
- Time

- Temperature

Final Measurement:
- Weight

- Dimensions
- Mechanical Properties

Visual Inspection:
- Discoloration

- Cracking
- Swelling

Calculate Percentage Change
in Properties

Generate Chemical
Resistance Report
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Click to download full resolution via product page

Experimental workflow for chemical resistance testing.

Conclusion
The choice between PEES and PVDF for applications requiring chemical resistance depends

heavily on the specific chemical environment. PVDF offers superior and broader chemical

resistance, particularly against aggressive organic solvents, making it a robust choice for a

wide range of demanding applications.[2] PEES provides excellent resistance to aqueous

solutions, weak acids, and bases, and can be a cost-effective alternative when the chemical

exposure is less severe.[2]

For critical applications, it is imperative for researchers, scientists, and drug development

professionals to consult manufacturer-specific chemical compatibility data and, ideally, conduct

in-house testing that mimics the actual operational conditions to ensure material integrity and

prevent premature failure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-resistance-of-pees-and-pvdf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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